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Compound of Interest

Compound Name: Utibapril

Cat. No.: B034276

For Researchers, Scientists, and Drug Development Professionals

Introduction

Utibapril is an angiotensin-converting enzyme (ACE) inhibitor notable for its proposed tissue-
specific inhibitory profile. As a prodrug, it is converted in the body to its active metabolite,
Utibaprilat, which exerts the therapeutic effect of lowering blood pressure. This technical guide
provides a comprehensive overview of the chemical structure of Utibapril, its mechanism of
action within the Renin-Angiotensin-Aldosterone System (RAAS), and a detailed exploration of
its structure-activity relationship, supported by experimental methodologies and quantitative
data.

Chemical Structure and Properties

Utibapril is a chemically distinct ACE inhibitor featuring a thiadiazoline ring. Its systematic
name is (2S,3aS,7aS)-1-[(S)-N-((S)-1-carboxy-3-phenylpropyl)alanyllhexahydro-2-
indolinecarboxylic acid, 1-ethyl ester.
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Property Value Reference
Molecular Formula C22H31N305S [1]
Molecular Weight 449.57 g/mol [1]
Stereochemistry Absolute [1]
Defined Stereocenters 3 [1]
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Utibaprilat, the active diacid metabolite, is formed by the hydrolysis of the ethyl ester group of
Utibapril.

Property Value Reference
Molecular Formula C20H27N305S N/A
Molecular Weight 421.51 g/mol N/A

Mechanism of Action: Inhibition of Angiotensin-
Converting Enzyme

Utibaprilat exerts its antihypertensive effect by inhibiting the angiotensin-converting enzyme
(ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS). The RAAS
plays a crucial role in regulating blood pressure and fluid balance.

The Renin-Angiotensin-Aldosterone System (RAAS)
Signaling Pathway

The diagram below illustrates the classical RAAS pathway and the point of intervention by ACE
inhibitors like Utibaprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Utibapril: A Deep Dive into its Chemical Structure and
Structure-Activity Relationship]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034276#utibapril-chemical-structure-and-activity-
relationship]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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